Cas no 117258-25-0 (3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl-
• CAS No: 117258-25-0
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 213657
• PubChem ID: 3088278
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,5-(3-butoxy-4-methoxyphenyl)-2,4-dihydro-4-methyl-
• 3-(3-butoxy-4-methoxyphenyl)-4-methyl-1H-1,2,4-triazol-5-one
• 4H-1,2,4-triazol-3-ol, 5-(3-butoxy-4-methoxyphenyl)-4-methyl-
• 5-(3-butoxy-4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-ol
• 117258-25-0
• SCHEMBL9257353
• 2,4-Dihydro-5-(3-butoxy-4-methoxyphenyl)-4-methyl-3H-1,2,4-triazol-3-one
• DTXSID00151743
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(3-butoxy-4-methoxyphenyl)-4-methyl-
• CHEMBL92504
• BRN 4193690

• Inchi： 1S/C14H19N3O3/c1-4-5-8-20-12-9-10(6-7-11(12)19-3)13-15-16-14(18)17(13)2/h6-7,9H,4-5,8H2,1-3H3,(H,16,18)
• InChI Key： CYEWSOZUGCJHTR-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C=1)C1=NNC(N1C)=O)OC)CCCC

Computed Properties

• Exact Mass: 277.14277
• Monoisotopic Mass: 277.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 69.4